Cas no 794521-23-6 (2-(Pyridin-3-yl)pyridine-3-methanol)

• Product Name: 2-(Pyridin-3-yl)pyridine-3-methanol
• CAS No: 794521-23-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 4914452
• Update Time: 2025-06-15

2-(Pyridin-3-yl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-yl)pyridine-3-methanol
• 2,3'-Bipyridine-3-methanol
• 3-Hydroxymethyl-2,3'-bipyridyl
• (2-pyridin-3-ylpyridin-3-yl)methanol

• Inchi： 1S/C11H10N2O/c14-8-10-4-2-6-13-11(10)9-3-1-5-12-7-9/h1-7,14H,8H2
• InChI Key： BURBUNVMTHVZPB-UHFFFAOYSA-N
• SMILES： OCC1=CC=CN=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 0.6
• Topological Polar Surface Area: 46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-(Pyridin-3-yl)pyridine-3-methanol

Comprehensive Overview of 2-(Pyridin-3-yl)pyridine-3-methanol (CAS No. 794521-23-6): Properties, Applications, and Industry Insights

2-(Pyridin-3-yl)pyridine-3-methanol (CAS No. 794521-23-6) is a specialized organic compound featuring a unique pyridine-based structure with a hydroxymethyl functional group. This bifunctional heterocyclic molecule has garnered significant attention in pharmaceutical research and material science due to its versatile reactivity and potential as a building block for complex molecular architectures. The compound's dual pyridine rings and alcohol moiety enable diverse hydrogen bonding interactions and metal coordination capabilities, making it valuable for catalyst design and supramolecular chemistry applications.

Recent studies highlight the growing demand for pyridine derivatives like 2-(Pyridin-3-yl)pyridine-3-methanol in drug discovery pipelines. As researchers explore kinase inhibitors and allosteric modulators for neurological disorders, this compound's structural features align with current medicinal chemistry trends targeting protein-protein interactions. The hydroxymethyl group offers convenient points for further derivatization, addressing the pharmaceutical industry's need for scaffold diversification in lead optimization processes.

In material science applications, 794521-23-6 demonstrates promise as a ligand precursor for luminescent materials and coordination polymers. Its rigid yet tunable structure contributes to the development of organic electronic materials, particularly in OLED technologies where nitrogen-containing heterocycles enhance electron transport properties. The compound's thermal stability (typically >200°C) makes it suitable for high-performance material formulations in demanding environments.

Synthetic approaches to 2-(Pyridin-3-yl)pyridine-3-methanol often involve cross-coupling reactions between pyridine halides followed by selective hydroxymethylation. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications. Analytical characterization typically combines NMR spectroscopy (showing distinctive aromatic proton patterns between δ 7.2-8.8 ppm) with mass spectrometry (expected [M+H]+ peak at m/z 187.1) for structural confirmation.

From an industrial perspective, the compound addresses several green chemistry priorities through its potential as a biodegradable chelator alternative to traditional EDTA derivatives. Environmental scientists are investigating its metal-binding capacity for wastewater treatment applications, capitalizing on the pyridine nitrogen's electron-donating properties. This aligns with growing market interest in sustainable chemical solutions that minimize ecological impact.

Quality control protocols for CAS 794521-23-6 emphasize rigorous impurity profiling, particularly monitoring for oxidation byproducts of the alcohol moiety. Storage recommendations typically suggest inert atmosphere conditions at 2-8°C to prevent degradation. These handling considerations reflect the compound's sensitivity to photooxidation, a common challenge with heteroaromatic alcohols in research settings.

The commercial availability of 2-(Pyridin-3-yl)pyridine-3-methanol has expanded significantly since 2020, with custom synthesis services offering various isotope-labeled versions (13C, 15N) for metabolic studies. Pricing trends indicate moderate costs for research quantities (typically $50-100/g), reflecting optimized scale-up processes in recent years. Patent analysis reveals increasing incorporation of this scaffold in intellectual property filings related to cancer therapeutics and neurological agents.

Emerging applications in asymmetric catalysis leverage the compound's chiral induction potential when incorporated into transition metal complexes. Researchers report successful use as an auxiliary ligand in enantioselective hydrogenations, achieving >90% ee in certain substrate classes. These developments position 794521-23-6 as a valuable tool for pharmaceutical manufacturing where stereochemical control is critical.

Safety evaluations classify 2-(Pyridin-3-yl)pyridine-3-methanol as requiring standard laboratory precautions (gloves, eye protection) without significant acute toxicity concerns at research scales. The compound's physicochemical properties (logP ~1.2, water solubility ~5 g/L at 25°C) suggest favorable ADME characteristics for biological studies, though comprehensive toxicological data remains limited for human exposure scenarios.

Future research directions likely focus on expanding the compound's utility in click chemistry applications through hydroxyl group modification, potentially creating bioconjugation handles for proteomics research. The growing interest in multifunctional ligands for theranostic applications (combining therapy and diagnosis) may further drive innovation with this versatile chemical scaffold in coming years.